A [Mn18Dy] SMM resulting from the targeted replacement of the central MnII in the S = 83/2 [Mn19]-aggregate with DyIII†

Chemical Communications Pub Date: 2008-11-27 DOI: 10.1039/B814614D

Abstract

Anisotropy can be introduced into the [Mn19]-aggregate, which currently has the highest known spin ground state of S = 83/2, by the targeted replacement of the central MnII cation with DyIII leading to a [Mn18Dy] complex with the same core topology showing slow relaxation of the magnetisation.

Graphical abstract: A [Mn18Dy] SMM resulting from the targeted replacement of the central MnII in the S = 83/2 [Mn19]-aggregate with DyIII
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